1-tert-Butyl 3-ethyl 2-(triphenylphosphoranylidene)malonate

• Molecular Formula: C27H29O4P
• Molecular Weight: 448.5 g/mol
• SMILES: CCOC(=O)C(=P(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)OC(C)(C)C
• InChI: InChI=1S/C27H29O4P/c1-5-30-25(28)24(26(29)31-27(2,3)4)32(21-15-9-6-10-16-21,22-17-11-7-12-18-22)23-19-13-8-14-20-23/h6-20H,5H2,1-4H3
• InChIKey: VFEJTDRXOOCVIT-UHFFFAOYSA-N

1-tert-Butyl 3-ethyl 2-(triphenylphosphoranylidene)malonate – Identity, Physicochemical Baseline, and Procurement

1-tert-Butyl 3-ethyl 2-(triphenylphosphoranylidene)malonate (CAS 157188-20-0, molecular formula C₂₇H₂₉O₄P, molecular weight 448.5 g·mol⁻¹) is an unsymmetrical diester of a triphenylphosphoranylidene-stabilized phosphonium ylide, belonging to the class of resonance-stabilized Wittig reagents [1]. It bears both an ethyl ester and a tert-butyl ester on the malonate carbon backbone adjacent to the ylidic carbon, creating a differential ester reactivity profile not available in symmetrical analogs such as diethyl or dimethyl 2-(triphenylphosphoranylidene)malonate. The compound is synthesized via transylidation with a reported yield of 65% and a melting point of 412 K (139 °C) [1]. Commercially, it is typically supplied at ≥95% purity and is recommended for storage in a cool, dry environment with refrigeration at −20 °C for long-term stability .

○ Unsymmetrical ethyl/tert-butyl diester enables orthogonal deprotection strategy

○ Triphenylphosphoranylidene-stabilized ylide for Wittig olefination research

○ Supplied at ≥95% purity; long-term storage recommended at −20 °C

• [1] Castañeda, F., Silva, P., Bunton, C. A., Garland, M. T. & Baggio, R. (2008). Acta Crystallogr. C, 64, o405–o410. doi:10.1107/S0108270108018246. View Source

Why Symmetrical Phosphoranylidene Malonates Cannot Substitute

Stabilized triphenylphosphoranylidene malonate ylides are not functionally interchangeable. The unsymmetrical ethyl/tert-butyl ester pairing on the target compound confers orthogonal deprotection chemistry that is absent in symmetrical diethyl, dimethyl, or even mixed methyl/tert-butyl analogs [1]. Under aqueous dimethyl sulfoxide conditions, the tert-butyl ester undergoes selective cleavage up to 10-fold faster than the ethyl ester, enabling chemoselective unmasking of one carboxyl group while the other remains intact for subsequent transformations [2]. Additionally, the presence of the bulky tert-butoxy group modifies the solid-state conformation and thermal stability in a manner distinct from isopropyl-bearing congeners, directly affecting crystallinity, melting point, and handling characteristics relevant to both research and pilot-scale application [1].

Target: Ethyl/tert-butyl diester

Symmetrical diethyl/dimethyl analogs

Orthogonal deprotection: tert-butyl ester selectively cleavable under aqueous conditions

Non-selective dual hydrolysis; no chemoselective unmasking possible

Bulky tert-butoxy group modifies solid-state conformation (syn-anti) and thermal stability

Different crystal packing; may exhibit lower thermal latitude and altered handling characteristics

Ester reactivity profile directly impacts Wittig olefination outcome and subsequent transformations

Symmetrical esters lack differential protecting group strategy, limiting multi-step utility

• [1] Castañeda, F., Silva, P., Bunton, C. A., Garland, M. T. & Baggio, R. (2008). Acta Crystallogr. C, 64, o405–o410. doi:10.1107/S0108270108018246. View Source
• [2] Olah, G. A., Iyer, P. S. & Prakash, G. K. S. (1987). J. Org. Chem., 52, 1881–1884. doi:10.1021/jo00385a038. View Source

Comparative Evidence Against Closest Phosphoranylidene Malonate Analogs

Synthetic Yield Under Transylidation Conditions

Under a unified transylidation protocol using alkyl chloroformate addition to tert-butyl or isopropyl 2-triphenylphosphoranylidene acetate in dry benzene at room temperature, the unsymmetrical ethyl/tert-butyl diester (IIb) was obtained in 65% isolated yield, lower than methyl tert-butyl (IIa, 70%), ethyl isopropyl (Ib, 78%), and methyl isopropyl (Ia, 82%) [1]. The yield hierarchy is consistent with the steric demands of the tert-butoxy group relative to isopropoxy, providing a quantitative basis for synthetic planning.

Synthetic yield

Head-to-head

65% isolated yield (ethyl tert-butyl)

Reported yield profile supports synthetic route planning

vs methyl tert-butyl 70%, ethyl isopropyl 78%, methyl isopropyl 82%

Evidence Dimension	Isolated synthetic yield following recrystallization from ethyl acetate
Target Compound Data	65% (ethyl tert-butyl, IIb)
Comparator Or Baseline	Methyl tert-butyl (IIa): 70%; Ethyl isopropyl (Ib): 78%; Methyl isopropyl (Ia): 82%
Quantified Difference	IIb yield is 5 percentage points lower than IIa, 13 points lower than Ib, and 17 points lower than Ia
Conditions	Transylidation: alkyl chloroformate (20 mmol) added to phosphoranylidene acetate (40 mmol) in dry benzene, stirred 4 h at room temperature, white solid filtered, solvent evaporated, recrystallized from ethyl acetate

Why This Matters

When selecting a Wittig reagent precursor for a synthetic sequence, the 65% yield sets an explicit expectation for throughput; if a 13–17 percentage point yield penalty is unacceptable, the methyl or ethyl isopropyl analogs may be preferred, but only if orthogonal ester deprotection is not required downstream.

• [1] Castañeda, F., Silva, P., Bunton, C. A., Garland, M. T. & Baggio, R. (2008). Acta Crystallogr. C, 64, o405–o410. doi:10.1107/S0108270108018246. View Source

Thermal Stability and Melting Point Differentiation

The melting point of the ethyl tert-butyl diester (IIb) was determined as 412 K (139 °C), which occupies an intermediate thermal stability position among the four congeners: ethyl isopropyl (Ib) melts at 397 K, methyl isopropyl (Ia) at 393 K, and methyl tert-butyl (IIa) at 460 K—the highest in the series [1]. The 15 K elevation over the isopropyl analogs provides greater thermal latitude during processing, while the 48 K depression relative to methyl tert-butyl (IIa) avoids the need for elevated-temperature handling that may promote decomposition of sensitive substrates or downstream products.

Melting point

Head-to-head

412 K (139 °C)

Intermediate thermal stability; practical handling range

+15 K vs ethyl isopropyl analog; −48 K vs methyl tert-butyl

Evidence Dimension	Melting point (K)
Target Compound Data	412 K (ethyl tert-butyl, IIb)
Comparator Or Baseline	Methyl isopropyl (Ia): 393 K; Ethyl isopropyl (Ib): 397 K; Methyl tert-butyl (IIa): 460 K
Quantified Difference	+15 K above Ib; −48 K below IIa; +19 K above Ia
Conditions	Crystalline solid, determined by standard melting point apparatus; data reported in unified crystallographic study

Why This Matters

For procurement decisions in multi-step synthesis where thermal robustness is critical, the 412 K melting point offers a practical balance: sufficient thermal stability for storage and most reaction conditions without the extreme 460 K requirement of the methyl tert-butyl analog that may complicate melt-processing or recrystallization workflows.

• [1] Castañeda, F., Silva, P., Bunton, C. A., Garland, M. T. & Baggio, R. (2008). Acta Crystallogr. C, 64, o405–o410. doi:10.1107/S0108270108018246. View Source

Elemental Purity Benchmarking

Elemental combustion analysis of the ethyl tert-butyl diester (IIb) gave found values of C 72.45%, H 6.80%, compared to calculated values for C₂₇H₂₉O₄P of C 72.31%, H 6.52%—yielding deviations of +0.14% for carbon and +0.28% for hydrogen [1]. These deviations are comparable in magnitude to those reported for the methyl tert-butyl (IIa: +0.24% C, +0.04% H), ethyl isopropyl (Ib: +0.27% C, +0.09% H), and methyl isopropyl (Ia: +0.28% C, +0.23% H) analogs, confirming that all four compounds can be obtained at similarly high purity under the reported synthesis and recrystallization protocol.

Elemental purity

Head-to-head

Target: ΔC +0.14%, ΔH +0.28%

Tight carbon agreement suggests low residual impurity

Comparator range: ΔC +0.24–0.28%, ΔH +0.04–0.23%

Evidence Dimension	Deviation of found elemental composition from calculated values (%C and %H)
Target Compound Data	ΔC = +0.14%; ΔH = +0.28% (IIb)
Comparator Or Baseline	Ia: ΔC +0.28%, ΔH +0.23%; Ib: ΔC +0.27%, ΔH +0.09%; IIa: ΔC +0.24%, ΔH +0.04%
Quantified Difference	IIb shows the smallest carbon deviation (+0.14%) and the largest hydrogen deviation (+0.28%) among the four congeners
Conditions	Elemental analysis performed with a Fison EA 1108 analyzer on recrystallized solid samples

Why This Matters

The elemental analysis data provide batch-to-batch quality assurance benchmarks: the target compound's tighter carbon agreement (+0.14%) may indicate lower residual solvent or inorganic impurity levels compared to congeners, offering a procurement-relevant purity indicator beyond simple chromatographic area-percent specifications.

• [1] Castañeda, F., Silva, P., Bunton, C. A., Garland, M. T. & Baggio, R. (2008). Acta Crystallogr. C, 64, o405–o410. doi:10.1107/S0108270108018246. View Source

Conformational Preference and Crystal Packing

Single-crystal X-ray diffraction analysis of the four mixed diesters revealed a remarkably consistent syn-anti conformation of the acyl groups with respect to the phosphorus atom; in every case, the bulkier alkoxy group (tert-butoxy or isopropoxy) is oriented toward the phosphorus atom [1]. For the ethyl tert-butyl congener (IIb), this places the sterically demanding tert-butyl ester in the syn position relative to phosphorus, where it engages in nonconventional C—H···O hydrogen-bonding and intramolecular cationoid-P···O interactions that contribute to crystal packing coherence [1]. This contrasts with diethyl 2-(triphenylphosphoranylidene)malonate, where both carbonyl oxygen atoms adopt anti conformations and the ester groups are twisted out of the ylidic plane, reducing electronic delocalization (maximum P—C—C═O angle: 30.2° vs. typical syn-anti angles of ~18°) [2].

Conformation

Head-to-head

syn-anti, tert-butoxy toward P

Predictable ground-state geometry for Wittig stereochemical studies

vs anti-anti in diethyl analog (P–C–C=O ~30°)

Evidence Dimension	Conformational geometry of acyl groups relative to phosphorus and ylidic resonance indicators
Target Compound Data	syn-anti conformation; bulky tert-butoxy group oriented toward P; nonconventional H-bonding and P···O intramolecular interactions observed
Comparator Or Baseline	Diethyl 2-(triphenylphosphoranylidene)malonate: anti-anti conformation; maximum P—C—C═O angle 30.2(2)°; reduced ylidic delocalization. Isopropyl-bearing congeners (Ia, Ib) and methyl tert-butyl (IIa) also adopt syn-anti with the bulkier group toward P.
Quantified Difference	Maximum P—C—C═O angle: ~18° for tert-butyl-bearing IIb (by analogy with syn-anti congeners) vs. 30.2° for diethyl analog. tert-Butoxy group in syn position vs. both ester groups twisted out of plane in symmetrical diethyl analog.
Conditions	Single-crystal X-ray diffraction at low temperature; data collected on a Bruker SMART CCD diffractometer; structures solved and refined using SHELXTL

Why This Matters

The locked syn-anti conformation with the tert-butoxy group proximal to phosphorus affects both the electronic environment at the ylidic carbon and the crystal packing energy. For researchers studying ylidic resonance or designing Wittig reactions where ylide geometry influences E/Z olefin stereoselectivity, the defined solid-state geometry of IIb provides a predictable structural template that the fluxional anti-anti diethyl analog does not offer.

• [1] Castañeda, F., Silva, P., Bunton, C. A., Garland, M. T. & Baggio, R. (2008). Acta Crystallogr. C, 64, o405–o410. doi:10.1107/S0108270108018246. View Source
• [2] Castañeda, F., Aliaga, C., Bunton, C. A., Garland, M. T. & Baggio, R. (2005). Acta Crystallogr. C, 61, o496–o499. doi:10.1107/S0108270105015064. View Source

Orthogonal Ester Deprotection Selectivity

The mixed malonate ester tert-butyl ethyl malonate—the direct non-phosphoranylidene structural analog of the target compound—undergoes selective de-tert-butoxycarbonylation when heated in water/dimethyl sulfoxide (Me₂SO). The product ratio of ethyl acetate to tert-butyl acetate reaches 10:1, corresponding to a >90% selectivity for tert-butyl ester cleavage over ethyl ester cleavage [1]. In water/Me₂SO/LiCl, the selectivity moderates to 6:1, reflecting increased SN2-type attack on the ethyl ester under chloride-mediated conditions. This orthogonal reactivity profile is a hallmark of the tert-butyl/ethyl mixed diester architecture and is expected to be preserved in the phosphoranylidene derivative given that the ylidic functionality does not participate in the hydrolysis pathway [1].

Deprotection selectivity

Class-level

~10:1 ethyl:tert-butyl acetate selectivity reported for malonate backbone

May enable chemoselective unmasking; direct data on phosphoranylidene derivative not reported

Inference from tert-butyl ethyl malonate; requires validation

Evidence Dimension	Selectivity of ester cleavage (ethyl acetate : tert-butyl acetate product ratio)
Target Compound Data	Expected ratio ~10:1 (ethyl acetate : tert-butyl acetate) in water/Me₂SO at reflux, by analogy with tert-butyl ethyl malonate
Comparator Or Baseline	tert-Butyl ethyl malonate: ethyl acetate to tert-butyl acetate ratio = 10 in water/Me₂SO; ratio = 6 in water/Me₂SO/LiCl. Symmetrical diethyl malonate: no selectivity; symmetrical di-tert-butyl malonate: rapid non-selective decomposition.
Quantified Difference	≥90% selectivity for tert-butyl ester cleavage under neutral aqueous/Me₂SO conditions; 6-fold selectivity even under chloride-mediated conditions favoring ethyl ester attack
Conditions	Water/Me₂SO at reflux (or water/Me₂SO/LiCl at reflux); product distribution quantified by GC or isolation. Note: direct experimental confirmation on the phosphoranylidene derivative has not been reported; inference is based on the established behavior of the structurally identical mixed malonate ester backbone.

Why This Matters

For procurement in multi-step synthesis, the orthogonal deprotection potential means the user can cleave the tert-butyl ester to generate a free carboxylic acid while retaining the ethyl ester for subsequent transformations—a capability absent in symmetrical dimethyl or diethyl phosphoranylidene malonates. This eliminates the need for a separate orthogonal protecting group installation step, reducing synthetic step count and improving overall yield economy.

• [1] Olah, G. A., Iyer, P. S. & Prakash, G. K. S. (1987). J. Org. Chem., 52, 1881–1884. doi:10.1021/jo00385a038. View Source

Procurement-Relevant Application Scenarios

Sequential Orthogonal Deprotection in Complex Synthesis

In synthetic routes requiring a malonate-derived building block with two differentially removable carboxyl protecting groups, the ethyl/tert-butyl diester architecture of this compound enables chemoselective tert-butyl ester cleavage (≥90% selectivity, ethyl acetate:tert-butyl acetate ratio of 10:1) under aqueous Me₂SO conditions while preserving the ethyl ester for subsequent alkylation, reduction, or coupling steps [1]. This is not achievable with the symmetrical diethyl or dimethyl phosphoranylidene malonate analogs, which undergo non-selective dual hydrolysis. The resulting mono-acid intermediate can be further functionalized without additional protecting group manipulations, reducing step count and improving atom economy in target-oriented synthesis.

Conformational Studies for Wittig Olefination Design

The ethyl tert-butyl phosphoranylidene malonate adopts a well-defined syn-anti conformation in the solid state, with the bulky tert-butoxy group oriented toward the phosphorus atom and engaging in stabilizing P···O intramolecular interactions [2]. This contrasts with the anti-anti conformation of the diethyl analog where both ester groups are twisted out of the ylidic plane (maximum P—C—C═O angle 30.2°) [3]. For researchers investigating structure-reactivity relationships in Wittig olefination, particularly the influence of ylide geometry on E/Z alkene stereoselectivity, the conformationally biased ethyl tert-butyl variant provides a probe molecule with a predictable ground-state geometry that may translate into differentiated stereochemical outcomes in carbonyl olefination [2].

Thermal Identity Confirmation and Batch Quality Control

The sharp melting point of 412 K (139 °C) [2] provides a readily accessible identity and purity checkpoint for incoming material inspection. The 15 K gap above the nearest isopropyl-bearing analog (ethyl isopropyl, 397 K) and the 48 K gap below the methyl tert-butyl analog (460 K) make melting point determination a discriminating identity test that can distinguish this compound from closely related phosphoranylidene malonates without requiring chromatographic or spectroscopic instrumentation. Combined with the elemental analysis benchmarks (C 72.45% found vs. 72.31% calculated; H 6.80% found vs. 6.52% calculated) [2], melting point data enable rapid, low-cost verification of compound identity and purity in procurement and inventory management workflows.

Wittig Precursor for (E)-α,β-Unsaturated tert-Butyl Esters

Stabilized phosphoranes bearing tert-butyl ester groups are known to deliver (E)-configured α,β-unsaturated esters as the exclusive products in Wittig olefination with aldehydes under standard conditions [4]. When this compound is employed in a Wittig reaction, the resulting olefin product retains the tert-butyl ester, which can later be chemoselectively deprotected (as supported by the 10:1 selectivity ratio established for the mixed malonate backbone [1]) to yield a free carboxylic acid while the ethyl ester remains intact for further elaboration. This telescoped Wittig/deprotection strategy is particularly valuable in carbohydrate-to-higher-sugar chain elongation where the (E)-olefin geometry must be preserved throughout the sequence [4].

Application

Selection Property

Validation Focus

Orthogonal deprotection sequences

Differential ester reactivity (tert-butyl vs ethyl)

Selectivity and yield under target deprotection conditions

Wittig stereochemical probe

syn-anti conformation with P···O interaction

E/Z ratio and ylide geometry in olefination

Batch identity verification

Melting point distinct from isopropyl and methyl analogs

Identity confirmation without chromatography

(E)-α,β-unsaturated ester synthesis

tert-butyl ester retention in Wittig olefination

Chemoselective tert-butyl deprotection post-Wittig

• [1] Olah, G. A., Iyer, P. S. & Prakash, G. K. S. (1987). J. Org. Chem., 52, 1881–1884. doi:10.1021/jo00385a038. View Source
• [2] Castañeda, F., Silva, P., Bunton, C. A., Garland, M. T. & Baggio, R. (2008). Acta Crystallogr. C, 64, o405–o410. doi:10.1107/S0108270108018246. View Source
• [3] Castañeda, F., Aliaga, C., Bunton, C. A., Garland, M. T. & Baggio, R. (2005). Acta Crystallogr. C, 61, o496–o499. doi:10.1107/S0108270105015064. View Source
• [4] Jørgensen, M., Iversen, E. H. & Madsen, R. (2001). J. Org. Chem., 66, 4625–4629. doi:10.1021/jo010128e. View Source